![molecular formula C18H19ClN2O3S B2735194 N-(4-chloro-3-(1,1-dioxidoisothiazolidin-2-yl)phenyl)-2-(m-tolyl)acetamide CAS No. 941986-04-5](/img/structure/B2735194.png)
N-(4-chloro-3-(1,1-dioxidoisothiazolidin-2-yl)phenyl)-2-(m-tolyl)acetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
N-(4-chloro-3-(1,1-dioxidoisothiazolidin-2-yl)phenyl)-2-(m-tolyl)acetamide, also known as COTI-2, is a small molecule inhibitor that has gained significant attention in the scientific community due to its potential therapeutic applications. COTI-2 has been shown to have anticancer properties and is being studied for its ability to inhibit mutant p53, a protein that is commonly found in cancer cells.
Scientific Research Applications
Synthesis and Antibacterial Activity
A study focused on the synthesis of monocyclic β-lactams containing two synergistic buried antibacterial pharmacophore sites. These compounds, including variations of thiazolidin-2-yl acetamides, demonstrated potential antibacterial activities against various microorganisms, suggesting their relevance in developing new antimicrobial agents (Ali Parvez et al., 2010).
Anticancer Applications
Research into 2-cyano-N-(furan-2-ylmethyl)-2-(4-oxo-3-arylthiazolidin-2-ylidene)acetamide derivatives revealed their anticancer activity. Specifically, some derivatives showed potent and selective cytotoxic effects against leukemia cell lines, highlighting the compound's potential in cancer therapy (V. Horishny et al., 2021).
Oxazolidinone Antibacterial Agents
Oxazolidinones, a class of compounds structurally related to thiazolidin-2-yl acetamides, have been identified as novel antibacterial agents with efficacy against a broad spectrum of pathogens. The study of U-100592 and U-100766, oxazolidinone derivatives, demonstrated their potential as effective antimicrobial agents, opening avenues for the development of new therapeutic options for bacterial infections (G. Zurenko et al., 1996).
Synthesis of Novel Derivatives
The creation of silylated derivatives of N-(2-hydroxyphenyl)acetamide showcases innovative synthetic strategies that could facilitate the development of novel chemical entities with potential biological applications. Such advancements in chemical synthesis underscore the versatility and adaptability of acetamide derivatives in research and pharmaceutical development (A. Y. Nikonov et al., 2016).
properties
IUPAC Name |
N-[4-chloro-3-(1,1-dioxo-1,2-thiazolidin-2-yl)phenyl]-2-(3-methylphenyl)acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H19ClN2O3S/c1-13-4-2-5-14(10-13)11-18(22)20-15-6-7-16(19)17(12-15)21-8-3-9-25(21,23)24/h2,4-7,10,12H,3,8-9,11H2,1H3,(H,20,22) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MUSIVXKEMRNMSI-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=CC=C1)CC(=O)NC2=CC(=C(C=C2)Cl)N3CCCS3(=O)=O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H19ClN2O3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
378.9 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N-(4-chloro-3-(1,1-dioxidoisothiazolidin-2-yl)phenyl)-2-(m-tolyl)acetamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.